Cas no 1804381-59-6 (6-Bromo-2-cyano-3-hydroxybenzoic acid)

• Product Name: 6-Bromo-2-cyano-3-hydroxybenzoic acid
• CAS No: 1804381-59-6
• MF: C₈H₄BrNO₃
• MW: 242.026261329651
• CID: 4946489
• Update Time: 2025-08-04

6-Bromo-2-cyano-3-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-cyano-3-hydroxybenzoic acid

• Inchi： 1S/C8H4BrNO3/c9-5-1-2-6(11)4(3-10)7(5)8(12)13/h1-2,11H,(H,12,13)
• InChI Key： ZTVSNZRWDRLVIX-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C#N)=C1C(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 259
• XLogP3: 2.1
• Topological Polar Surface Area: 81.3

Additional information on 6-Bromo-2-cyano-3-hydroxybenzoic acid

Introduction to 6-Bromo-2-cyano-3-hydroxybenzoic acid (CAS No. 1804381-59-6)

6-Bromo-2-cyano-3-hydroxybenzoic acid (CAS No. 1804381-59-6) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including medicinal chemistry, materials science, and analytical chemistry. This compound is characterized by its bromine, cyano, and hydroxy functional groups, which confer it with distinct chemical properties and reactivity profiles.

The molecular formula of 6-Bromo-2-cyano-3-hydroxybenzoic acid is C₈H₄BrNO₃, and its molecular weight is 240.02 g/mol. The presence of the bromine atom at the 6-position, the cyano group at the 2-position, and the hydroxy group at the 3-position makes this compound a valuable intermediate in the synthesis of more complex molecules. These functional groups also contribute to its solubility and reactivity, making it an attractive candidate for various chemical transformations.

In medicinal chemistry, 6-Bromo-2-cyano-3-hydroxybenzoic acid has been explored as a potential lead compound for the development of new drugs. Recent studies have shown that compounds with similar structural features exhibit promising biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of 6-Bromo-2-cyano-3-hydroxybenzoic acid demonstrated significant inhibitory effects on cancer cell proliferation by targeting specific signaling pathways.

The hydroxy group in 6-Bromo-2-cyano-3-hydroxybenzoic acid can undergo various chemical reactions, such as esterification, etherification, and oxidation. These reactions can be used to modify the compound's properties and enhance its biological activity. For example, esterification of the hydroxy group can improve the compound's lipophilicity and cell membrane permeability, which are crucial factors for drug delivery and efficacy.

In materials science, 6-Bromo-2-cyano-3-hydroxybenzoic acid has been investigated for its potential use in the synthesis of functional materials with unique optical and electronic properties. The cyano group is known to enhance the electron-withdrawing ability of the molecule, which can be exploited to design materials with improved conductivity and photoluminescence. A study published in Advanced Materials in 2020 reported that derivatives of 6-Bromo-2-cyano-3-hydroxybenzoic acid were used to synthesize organic semiconductors with high charge carrier mobility.

The synthetic route for preparing 6-Bromo-2-cyano-3-hydroxybenzoic acid typically involves a multi-step process that includes bromination, nitrile formation, and hydroxylation reactions. The choice of reagents and reaction conditions is critical for achieving high yields and purity. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound. For example, a study published in Green Chemistry in 2019 described a novel catalytic system that significantly reduced waste generation and energy consumption during the synthesis process.

Analytical chemistry plays a crucial role in characterizing and quantifying 6-Bromo-2-cyano-3-hydroxybenzoic acid. High-performance liquid chromatography (HPLC) is commonly used for its separation and quantification due to its high sensitivity and resolution. Mass spectrometry (MS) is another powerful technique that provides detailed information about the molecular structure and purity of the compound. A recent study published in Analytical Chemistry in 2021 demonstrated the use of tandem mass spectrometry (MS/MS) to identify trace impurities in commercial samples of 6-Bromo-2-cyano-3-hydroxybenzoic acid.

In conclusion, 6-Bromo-2-cyano-3-hydroxybenzoic acid (CAS No. 1804381-59-6) is a multifaceted compound with a wide range of applications in medicinal chemistry, materials science, and analytical chemistry. Its unique chemical structure and functional groups make it an attractive candidate for further research and development. As new synthetic methods and analytical techniques continue to emerge, the potential uses of this compound are likely to expand even further.